4-(4-Chlorophenyl)-6-hydrazinylpyrimidine

• Molecular Formula: C10H9ClN4
• Molecular Weight: 220.66 g/mol
• IUPAC Name: [6-(4-chlorophenyl)pyrimidin-4-yl]hydrazine
• InChI: InChI=1S/C10H9ClN4/c11-8-3-1-7(2-4-8)9-5-10(15-12)14-6-13-9/h1-6H,12H2,(H,13,14,15)
• InChI Key: ZFEROQFBBMSPGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NC=N2)NN)Cl

Description

4-(4-Chlorophenyl)-6-hydrazinylpyrimidine is a useful research compound. Its molecular formula is C10H9ClN4 and its molecular weight is 220.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-chloro-6-(4-chlorophenyl)pyrimidine (1.25 g, 5.6 mmol) in THF (10 mL) at room temperature under argon was added H2NNH2 (538 mg, 16.8 mmol). The reaction mixture was heated at 60° C. under argon for 2 h. Analysis by HPLC/MS indicated that the reaction was complete. About three fourths of the solvent was evaporated and Et2O (5 mL) was added to the resulting suspension. After stirring at room temperature for 20 min, solid was collected by filtration and further washed with Et2O (15 mL), then dried under vacuum to obtain 831 mg of the title compound as a white solid. HPLC/MS: retention time=1.88 min, [M+H]30 =221.